Cas no 2228312-23-8 (1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole)

• Product Name: 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole
• CAS No: 2228312-23-8
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 6300532
• PubChem ID: 165693313
• Update Time: 2025-06-13

1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole
• EN300-1779007
• 2228312-23-8

• Inchi： 1S/C7H9N5/c1-2-12-7(8-5-11-12)6-3-9-10-4-6/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： IYTPNQNMANDXGJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2C=NNC=2)=NC=N1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole

Chemical Profile of 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole (CAS No. 2228312-23-8)

1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole, identified by the CAS number 2228312-23-8, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the triazole and pyrazole classes, which are well-known for their broad spectrum of biological activities. The presence of both ethyl and pyrazolyl substituents in its molecular framework suggests potential interactions with various biological targets, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole consists of a central triazole ring connected to a pyrazole moiety at the 5-position and an ethyl group at the 1-position. This arrangement facilitates diverse chemical modifications and functionalizations, enabling the synthesis of derivatives with tailored biological activities. The triazole ring is particularly interesting as it is a key scaffold in numerous FDA-approved drugs, including antifungals and anticancer agents. The pyrazole moiety, on the other hand, is known for its role in modulating enzyme activities and receptor interactions.

Recent studies have highlighted the potential of 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole as a lead compound for developing novel therapeutic agents. Its ability to interact with biological targets such as kinases, phosphodiesterases, and ion channels has been explored in preclinical studies. For instance, derivatives of this compound have shown promise in inhibiting certain kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and apoptosis induction. These findings align with the growing interest in targeting kinases as a strategy for cancer therapy.

The pharmacokinetic properties of 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole have also been investigated to assess its suitability for clinical applications. Initial studies indicate that this compound exhibits reasonable oral bioavailability and metabolic stability, suggesting its potential for further development into an oral therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications to enhance drug delivery efficiency.

In terms of synthetic chemistry, the preparation of 1-ethyl-5-(1H-pyrazol-4-yl)-1H-1,2,4-triazole involves multi-step organic reactions that showcase the versatility of heterocyclic chemistry. The synthesis typically begins with the condensation of appropriate precursors to form the triazole ring followed by functionalization at the 5-position with the pyrazolyl group. Subsequent introduction of the ethyl group completes the molecular structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

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Synthesis and Chemical Properties

The synthesis involves multi-step organic reactions showcasing heterocyclic chemistry versatility.

Biological Activity

It has shown promise in inhibiting kinases overexpressed in cancer cells.

Pharmacokinetics

Exhibits reasonable oral bioavailability and metabolic stability.

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